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Compound of Interest
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CAS No.: 512177-31-0

Cat. No.: B3037638

Get Quote

For researchers, scientists, and drug development professionals, ensuring antibody specificity

is paramount for reproducible and reliable results. This guide provides a comprehensive

comparison of commercially available CCR2 antibodies, emphasizing the gold standard of

validation: the use of knockout (KO) tissue. By comparing the performance of an antibody in

wild-type (WT) tissue, which expresses the target protein, with its performance in

corresponding KO tissue, where the target is absent, researchers can definitively assess its

specificity.

This guide presents knockout validation data for several CCR2 antibodies across key

applications, including Western Blotting, Immunohistochemistry, and Flow Cytometry. Detailed

experimental protocols are provided to assist in replicating these validation studies.

The Critical Role of the CCL2-CCR2 Signaling Axis
The C-C chemokine receptor type 2 (CCR2), in conjunction with its primary ligand, C-C motif

chemokine ligand 2 (CCL2), plays a pivotal role in the recruitment of monocytes and other

immune cells to sites of inflammation. This signaling pathway is implicated in a wide array of

physiological and pathological processes, including immune surveillance, inflammatory
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diseases, and cancer progression. Given its significance, the specific and accurate detection of

CCR2 is crucial for advancing research in these areas.

Diagram of the CCR2 Signaling Pathway

CCR2 Signaling Pathway

Extracellular

Cell Membrane

Intracellular

CCL2

CCR2

Binding

G-protein activation

Activation

PLC PI3K/Akt Pathway MAPK Pathway JAK/STAT Pathway

Cellular Response
(Migration, Proliferation, Survival)

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b3037638/docs?utm_src=pdf-body-img#validating-ccr2-antibody-specificity-a-comparison-guide-using-knockout-tissue
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Simplified diagram of the CCR2 signaling cascade.

The Logic of Knockout Validation
Knockout validation is a powerful method to confirm antibody specificity.[1] The rationale is

straightforward: a truly specific antibody will detect its target protein in wild-type cells or tissues

but will show no signal in knockout counterparts where the gene encoding the target has been

deleted.[1] This approach provides an ideal negative control, as it eliminates the possibility of

off-target binding that might be misinterpreted as a positive signal.

Logical Workflow for Knockout Validation
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Caption: The logic of using knockout tissue for antibody validation.
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Comparison of CCR2 Antibodies
The following tables summarize the characteristics and knockout validation data for

commercially available CCR2 antibodies. The data presented is based on information provided

by the manufacturers and should be used as a guide for antibody selection.

Table 1: CCR2 Antibody Comparison

Antibody
(Clone)

Supplier Host Clonality
Validated
Applications
(with KO data)

Anti-CCR2

antibody

[EPR20844-15]

Abcam

(ab273050)
Rabbit Monoclonal

IHC-P, Flow

Cytometry, WB,

IP, ICC/IF

CCR2 Antibody

(D14H7)

Cell Signaling

Technology

(#12199)

Rabbit Monoclonal WB[2]

CCR2 Antibody

Novus

Biologicals

(NBP1-48337)

Rabbit Polyclonal

Flow Cytometry,

IHC-P, ICC/IF,

WB

Mouse CCR2

Antibody

(475301)

R&D Systems

(MAB55381)
Rat Monoclonal

Flow

Cytometry[3]

Table 2: Summary of Knockout Validation Performance
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Antibody
(Clone)

Application
Wild-Type (WT)
Signal

Knockout (KO)
Signal

Specificity

Abcam

[EPR20844-15]

IHC-P (Mouse

Lymph Node)

Positive staining

observed.[4]

No staining

observed.[4]
Specific

Abcam

[EPR20844-15]

Flow Cytometry

(Mouse

Splenocytes)

Positive

population

detected.

No significant

signal detected.
Specific

Cell Signaling

Technology

(D14H7)

WB (Cell

Lysates)

Band at

expected MW.[2]

No band at

expected MW.
Specific

Novus

Biologicals

(NBP1-48337)

Flow Cytometry

(THP-1 cells)

Positive signal

compared to

isotype.

Not explicitly

shown, but

specificity

claimed.

Likely Specific

R&D Systems

(475301)

Flow Cytometry

(Transfected

cells)

Detects CCR2

transfectants.[3]

Does not detect

parental cell line.

[3]

Specific

Note: The availability of direct side-by-side comparative data is limited. The performance

summary is based on the validation data provided by each respective supplier.

Experimental Protocols
Detailed protocols for validating CCR2 antibody specificity using knockout tissues are provided

below. These are generalized protocols and may require optimization for specific antibodies

and tissues.

Experimental Workflow
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Experimental Workflow for Antibody Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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